Cas no 1260529-67-6 (BenzoDThiazole-4-Carboxylic Acid)

• Product Name: BenzoDThiazole-4-Carboxylic Acid
• CAS No: 1260529-67-6
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• MDL: MFCD20040407
• CID: 2092780
• PubChem ID: 20398548
• Update Time: 2025-06-08

BenzoDThiazole-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Benzo[d]thiazole-4-carboxylic acid
• 1,3-Benzothiazole-4-carboxylic acid
• 4-Benzothiazolecarboxylic acid
• Benzothiazole-4-carboxylic acid
• AKOS022910778
• DB-062428
• SY205371
• 1260529-67-6
• CS-W007076
• benzo[d]thiazole-4-carboxylicacid
• DTXSID90606752
• AS-42153
• MFCD20040407
• XBFRQODQXBMILB-UHFFFAOYSA-N
• EN300-257689
• Z1278927723
• SB32311
• SCHEMBL262049
• DTXCID00557509
• KAC52967
• 832-650-3
• BenzoDThiazole-4-Carboxylic Acid

• MDL： MFCD20040407
• Inchi： 1S/C8H5NO2S/c10-8(11)5-2-1-3-6-7(5)9-4-12-6/h1-4H,(H,10,11)
• InChI Key： XBFRQODQXBMILB-UHFFFAOYSA-N
• SMILES： S1C=NC2C(C(=O)O)=CC=CC1=2

Computed Properties

• Exact Mass: 179.00409958g/mol
• Monoisotopic Mass: 179.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on BenzoDThiazole-4-Carboxylic Acid

BenzoDThiazole-4-Carboxylic Acid (CAS No. 1260529-67-6): A Comprehensive Overview

BenzoDThiazole-4-Carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 1260529-67-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzothiazole family, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural uniqueness of BenzoDThiazole-4-Carboxylic Acid lies in its fused benzene and thiazole rings, with a carboxylic acid functional group at the 4-position, which contributes to its distinct chemical properties and reactivity.

The benzothiazole scaffold is a privileged structure in medicinal chemistry, exhibiting a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, antiviral, and anticancer activities. The presence of the carboxylic acid moiety in BenzoDThiazole-4-Carboxylic Acid enhances its potential for further derivatization, allowing chemists to design novel analogs with tailored biological profiles. This flexibility has made it a valuable starting point for synthesizing various pharmacologically active compounds.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from benzothiazole derivatives. One of the most compelling areas of investigation has been their application in oncology. Studies have demonstrated that benzothiazole-based compounds can interact with key cellular pathways involved in cancer progression, such as those related to apoptosis, angiogenesis, and cell cycle regulation. For instance, derivatives of BenzoDThiazole-4-Carboxylic Acid have shown promise in preclinical studies as inhibitors of kinases and other enzymes that drive tumor growth.

The carboxylic acid group in BenzoDThiazole-4-Carboxylic Acid also facilitates its use in the synthesis of more complex molecules through esterification, amidation, or other conjugation reactions. This property has been exploited in the development of prodrugs and targeted delivery systems, where the carboxylate group can serve as a linker to attach targeting moieties or improve solubility. Such modifications are crucial for enhancing the bioavailability and therapeutic efficacy of drug candidates.

Another exciting aspect of BenzoDThiazole-4-Carboxylic Acid is its potential in the field of neurology. Emerging research suggests that benzothiazole derivatives may have neuroprotective properties, making them candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system receptors has opened new avenues for therapeutic intervention. Further investigation into the pharmacokinetics and pharmacodynamics of BenzoDThiazole-4-Carboxylic Acid-based drugs could lead to novel treatments for these debilitating conditions.

The synthesis of BenzoDThiazole-4-Carboxylic Acid involves multi-step organic reactions that typically begin with readily available precursors such as benzoic acid derivatives and thioamides. The key steps include cyclization reactions to form the benzothiazole core, followed by functional group transformations to introduce the carboxylic acid at the 4-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications on a larger scale.

The chemical properties of BenzoDThiazole-4-Carboxylic Acid, including its solubility, stability, and reactivity, have been thoroughly characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These studies have provided valuable insights into its molecular structure and behavior, which are essential for optimizing its use in pharmaceutical applications. Additionally, computational chemistry approaches have been employed to predict its interactions with biological targets, aiding in the design of more effective derivatives.

In conclusion, BenzoDThiazole-4-Carboxylic Acid (CAS No. 1260529-67-6) represents a promising scaffold for developing novel therapeutic agents with diverse biological activities. Its unique structural features and functional groups make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for benzothiazole derivatives, compounds like this are poised to play a significant role in addressing unmet medical needs across various therapeutic areas.